molecular formula C6H7NOS B8469696 3-Methyl-4-oxotetrahydrothiophene-3-carbonitrile

3-Methyl-4-oxotetrahydrothiophene-3-carbonitrile

Cat. No.: B8469696
M. Wt: 141.19 g/mol
InChI Key: WTVHIBMHSMFEPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methyl-4-oxotetrahydrothiophene-3-carbonitrile is a useful research compound. Its molecular formula is C6H7NOS and its molecular weight is 141.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H7NOS

Molecular Weight

141.19 g/mol

IUPAC Name

3-methyl-4-oxothiolane-3-carbonitrile

InChI

InChI=1S/C6H7NOS/c1-6(3-7)4-9-2-5(6)8/h2,4H2,1H3

InChI Key

WTVHIBMHSMFEPV-UHFFFAOYSA-N

Canonical SMILES

CC1(CSCC1=O)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-oxotetrahydrothiophene-3-carbonitrile (0.50 g, 3.9 mmol) in anhydrous acetone (7.8 mL) was added potassium carbonate (1.63 g, 11.8 mmol), followed by iodomethane (0.56 g, 3.9 mmol). The resulting mixture was stirred at 35° C. for 1 hour. The mixture was cooled to ambient temperature, filtered, and carefully concentrated in vacuo to afford the title compound. The residue was carried forward without further purification.
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
1.63 g
Type
reactant
Reaction Step One
Quantity
7.8 mL
Type
solvent
Reaction Step One
Quantity
0.56 g
Type
reactant
Reaction Step Two

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